Cas no 2137782-66-0 (Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1))
![Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) structure](https://www.kuujia.com/scimg/cas/2137782-66-0x500.png)
Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1)
- EN300-706187
- 5-Chloro-7-methylimidazo[1,2-a]pyrimidine;hydrochloride
- 2137782-66-0
- 5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride
-
- Inchi: 1S/C7H6ClN3.ClH/c1-5-4-6(8)11-3-2-9-7(11)10-5;/h2-4H,1H3;1H
- InChI Key: KWQZUQDUUUDTOB-UHFFFAOYSA-N
- SMILES: ClC1=CC(C)=NC2=NC=CN12.Cl
Computed Properties
- Exact Mass: 203.0017026g/mol
- Monoisotopic Mass: 203.0017026g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30.2Ų
Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01ELM3-10g |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 95% | 10g |
$5603.00 | 2023-12-19 | |
1PlusChem | 1P01ELM3-2.5g |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 95% | 2.5g |
$2587.00 | 2023-12-19 | |
1PlusChem | 1P01ELM3-50mg |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 95% | 50mg |
$352.00 | 2023-12-19 | |
Enamine | EN300-706187-1.0g |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 1g |
$0.0 | 2023-06-07 | ||
1PlusChem | 1P01ELM3-250mg |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 95% | 250mg |
$700.00 | 2023-12-19 | |
1PlusChem | 1P01ELM3-100mg |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 95% | 100mg |
$510.00 | 2023-12-19 | |
1PlusChem | 1P01ELM3-1g |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 95% | 1g |
$1351.00 | 2023-12-19 | |
1PlusChem | 1P01ELM3-500mg |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 95% | 500mg |
$1067.00 | 2023-12-19 | |
1PlusChem | 1P01ELM3-5g |
5-chloro-7-methylimidazo[1,2-a]pyrimidine hydrochloride |
2137782-66-0 | 95% | 5g |
$3799.00 | 2023-12-19 |
Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) Related Literature
-
Debajyoti Das,Chandralina Patra Mater. Adv., 2021,2, 2055-2067
-
Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
-
Chiharu Ozakai,Kei Kitamura,Mitsuyo Horikawa,To-sho Hoshiyama,Akari Imamura,Tatsuro Yoneyama,Akemi Umeyama,Masaaki Noji,Tetsuto Tsunoda,Hiroto Kaku New J. Chem., 2022,46, 2600-2604
-
Bo Xu,Qing-Shan Liang,Lian-Tao Liu,Qi-Sheng Liu,Cun-Cheng Li RSC Adv., 2014,4, 13919-13926
Additional information on Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1)
Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) (CAS No. 2137782-66-0): An Overview of a Promising Compound in Medicinal Chemistry
Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) (CAS No. 2137782-66-0) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, and recent research findings that highlight its significance in drug development.
Chemical Structure and Physical Properties
The compound Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) is a derivative of imidazo[1,2-a]pyrimidine, a heterocyclic compound with a unique and versatile structure. The presence of a chlorine atom at the 5-position and a methyl group at the 7-position, along with the hydrochloride salt form, contributes to its distinct chemical properties. The molecular formula of this compound is C9H9ClN4·HCl, and it has a molecular weight of approximately 244.10 g/mol.
In terms of physical properties, Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) is typically a white to off-white crystalline solid. It is soluble in water and common organic solvents such as methanol and ethanol. The compound's solubility and stability are crucial factors in its formulation and administration as a potential therapeutic agent.
Biological Activity and Mechanism of Action
Recent studies have shown that Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) exhibits promising biological activity. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are enzymes that play critical roles in cell signaling and regulation.
The mechanism of action for Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) involves its ability to bind to the active site of target enzymes, thereby blocking their catalytic activity. This binding interaction is facilitated by the unique structural features of the compound, such as the chlorine and methyl groups, which contribute to its high affinity and selectivity for specific targets.
Potential Therapeutic Applications
The therapeutic potential of Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) has been explored in several preclinical studies. One area where this compound shows promise is in the treatment of cancer. Research has indicated that it can inhibit the growth and proliferation of cancer cells by targeting key signaling pathways involved in cell division and survival.
In addition to cancer therapy, there is growing interest in the use of this compound for treating other diseases such as inflammatory disorders and neurodegenerative conditions. Preclinical studies have shown that Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) can modulate immune responses and reduce inflammation by interfering with specific signaling cascades.
Clinical Development and Future Prospects
The clinical development of Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) is an ongoing process. While it is still in the early stages of drug development, preclinical data have been encouraging. Several pharmaceutical companies are actively investigating this compound for various therapeutic applications.
To advance the clinical development of this compound, further studies are needed to evaluate its safety profile and efficacy in human subjects. Clinical trials will be essential to determine the optimal dosing regimens and to identify any potential side effects or adverse reactions.
Conclusion
In conclusion, Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1) (CAS No. 2137782-66-0) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activity make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications. As more data become available from preclinical and clinical studies, it is hoped that this compound will contribute to the advancement of treatments for various diseases.
2137782-66-0 (Imidazo[1,2-a]pyrimidine, 5-chloro-7-methyl-, hydrochloride (1:1)) Related Products
- 1806627-66-6(Benzene, 2-(3-bromopropyl)-1-fluoro-3-methoxy-)
- 2171150-05-1((1r,3r)-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzamidocyclobutane-1-carboxylic acid)
- 532969-56-5(N-2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)ethylbenzamide)
- 136920-91-7(5-Amino-6-phenylpiperidin-2-one)
- 2248210-19-5((2R)-2-(2,6-Dimethylphenyl)propan-1-amine)
- 887211-29-2(1-{1-2-(azepan-1-yl)-2-oxoethyl-1H-indol-3-yl}-2-(4-benzylpiperazin-1-yl)ethane-1,2-dione)
- 2229286-46-6(3-(3-chloroprop-1-en-2-yl)-2-(trifluoromethyl)pyridine)
- 72613-92-4(Ethyl 2-hydrazinylbutanoate hydrochloride)
- 1020969-78-1(2-[2-(4-ethoxyphenyl)-4-oxo-4H,5H-pyrazolo[1,5-d][1,2,4]triazin-5-yl]acetamide)
- 921566-13-4(N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-ethoxybenzamide)




